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This guide provides an objective comparison of fumed silica and RHEOBYK® additives as
rheology modifiers in epoxy adhesive formulations. The information presented is a synthesis of
publicly available data and is intended to assist in the selection of the most suitable additive for
your specific application.

Introduction: The Role of Rheology Modifiers in
Epoxy Adhesives

Epoxy adhesives are widely used for their excellent bonding strength and versatility. However,
their inherent low viscosity often requires the addition of rheology modifiers to control flow,
prevent sagging on vertical surfaces, and suspend fillers. For decades, fumed silica has been
the industry standard for this purpose. While effective, it presents challenges such as viscosity
instability over time (aging) and a tendency for shear thinning to be time-dependent.[1]

BYK's RHEOBYK® series of additives offers a modern alternative, providing enhanced
performance and overcoming some of the limitations of fumed silica. These additives are
typically polyamide-based or other proprietary organic compositions.

Performance Comparison: Fumed Silica vs.
RHEOBYK® Additives
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The selection of a rheology modifier significantly impacts the handling, application, and final
properties of an epoxy adhesive. This section compares the performance of fumed silica and
RHEOBYK® additives across key parameters.

Rheological Properties

The primary function of these additives is to control the flow behavior of the epoxy system. An
ideal rheology modifier imparts high viscosity at low shear rates (for anti-sag and anti-settling)
and lower viscosity at high shear rates (for ease of application).
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Property

Fumed Silica

RHEOBYK®
Additives

Key Advantages of
RHEOBYK®

Viscosity Control

Effective at increasing

viscosity.

Highly effective; often
at lower addition

levels.

More efficient
thickening, allowing
for lower loading and
potentially less impact

on other properties.

Sag Resistance

Good initial sag

resistance.

Excellent and stable

sag resistance.[2]

Maintains sag
resistance over time,
even after storage at
elevated

temperatures.

Shear Thinning

Exhibits shear-

thinning behavior.

Provides controlled,

pseudoplastic flow.

Predictable and
reproducible shear-
thinning behavior for

consistent application.

Viscosity Stability

Prone to viscosity drift

(aging) over time.

Excellent long-term
viscosity stability.[1]

Prevents changes in
adhesive performance
after storage, ensuring
consistent product

quality.[1]

Thixotropy

Time-dependent

recovery of viscosity.

Rapid recovery of

viscosity after shear.

Faster structural
recovery minimizes
dripping and improves

application precision.

Mechanical Properties

While primarily used for rheology control, these additives can also influence the mechanical

properties of the cured adhesive.
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. RHEOBYK® Key Advantages of
Property Fumed Silica .
Additives RHEOBYK®
Canactasa Less likely to

Tensile Strength

reinforcing filler,
potentially increasing

tensile strength.

Generally have
minimal impact on

tensile strength.

negatively affect the
inherent strength of

the epoxy resin.

Can sometimes lead

to a more brittle

Typically have a

Preserves the
flexibility and

Elongation ) ) negligible effect on
adhesive, reducing ) toughness of the
) elongation.
elongation. epoxy system.
) ] Formulated to ensure
) Good adhesion Excellent adhesion )
Adhesion strong bonding to

properties.

properties.

various substrates.

Experimental Protocols

To enable a direct comparison in your own laboratory setting, the following are detailed

methodologies for key experiments.

Viscosity Measurement (Brookfield Viscometer)

Objective: To determine the viscosity of the epoxy adhesive at different shear rates.

Apparatus:

Brookfield Viscometer (or equivalent rotational viscometer)[3]

Appropriate spindle (e.g., cone and plate or disc spindle)[4]

Temperature-controlled water bath

Beaker or sample container

Procedure:
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» Prepare the epoxy adhesive formulation with the specified amount of fumed silica or
RHEOBYK® additive.

o Ensure the adhesive is well-mixed and free of air bubbles.
« Condition the adhesive sample to a constant temperature (e.g., 25°C) in the water bath.[5]

e Select a spindle and rotational speed that will give a torque reading between 10% and 90%
of the instrument's full-scale range.[4]

o Immerse the spindle into the adhesive to the marked immersion groove.
 Allow the spindle to rotate for a set period (e.g., 60 seconds) to obtain a stable reading.
e Record the viscosity in centipoise (cP) or Pascal-seconds (Pa-s).

* Repeat the measurement at different rotational speeds to assess shear-thinning behavior. A
common practice is to measure at two speeds with a 10:1 ratio.[6]

Sag Resistance (Slump Test) - Based on ASTM D2202

Objective: To evaluate the resistance of the adhesive to sagging or slumping on a vertical
surface.[6][7][8]

Apparatus:

Slump test jig (as specified in ASTM D2202)

Substrate panel (e.g., steel or aluminum)

Spatula

Ruler or calipers
Procedure:
» Prepare the epoxy adhesive formulation.

e Place the slump test jig on the substrate panel.
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« Fill the cavity of the jig with the adhesive, ensuring there are no voids.

o Strike off the excess adhesive with a spatula to create a smooth, level surface.

o Carefully lift the jig vertically, leaving the adhesive sample on the panel.

o Immediately place the panel in a vertical position.

» Allow the adhesive to cure under specified conditions (e.g., 24 hours at room temperature).

e Measure the distance the adhesive has slumped from its original position. A lower value
indicates better sag resistance.

Mechanisms of Action & Logical Relationships

The rheological effects of fumed silica and RHEOBYK® additives are governed by their
interactions within the epoxy resin matrix.

Fumed Silica Mechanism RHEOBYK® Additive Mechanism
Fumed Silica Particles RHEOBYK® Polymer Chains
orm orm
Hydrogen Bonding Network Polymer Entanglement & Association
eads to eads to
Viscosity Increase Viscosity Increase

Click to download full resolution via product page

Caption: Mechanisms of rheology modification.
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The following diagram illustrates a logical workflow for selecting and evaluating a rheology
modifier for an epoxy adhesive application.

Define Application Requirements
(Viscosity, Sag, etc.)

Select Candidate Additives
(Fumed Silica vs. RHEOBYK®)

l

Formulate Epoxy Adhesive Samples

s

Perform Rheological Testing Perform Mechanical Testing
(Viscosity, Sag Resistance) (Tensile, Adhesion)

Evaluate Performance vs. Requirements

Final Additive Selection Optimize Formulation

Click to download full resolution via product page

Caption: Additive selection and evaluation workflow.

Conclusion and Recommendations

Both fumed silica and RHEOBYK® additives can effectively control the rheology of epoxy
adhesives. However, for applications demanding high performance, long-term stability, and
consistent application properties, RHEOBYK® additives present a compelling alternative. Their
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ability to provide stable viscosity over time and predictable shear-thinning behavior can lead to
improved product quality and manufacturing efficiency.

It is highly recommended to perform in-house testing to determine the optimal additive and
loading level for your specific epoxy formulation and application requirements. For certain
applications, a combination of RHEOBYK® additives and fumed silica, such as using
RHEOBYK-R 606, may offer synergistic effects, enhancing the performance of the fumed silica
while improving long-term stability.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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